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Introduction
Recrystallization is a fundamental purification technique for solid organic compounds. This

process relies on the differential solubility of a compound and its impurities in a suitable solvent

at different temperatures. For benzoin, ethanol is an effective solvent because benzoin's

solubility in it increases significantly with temperature.[1] This characteristic allows for the

dissolution of crude benzoin in hot ethanol and its subsequent crystallization in a purified form

upon cooling, while impurities remain dissolved in the solvent.[1][2] The success of the

purification is often assessed by the narrowing of the melting point range of the recrystallized

material and its proximity to the literature value.[1]

Principles of Recrystallization
The selection of an appropriate solvent is critical for successful recrystallization. An ideal

solvent should:

Dissolve the compound sparingly or not at all at room temperature but have a high solubility

at its boiling point.[1]

Not react chemically with the compound to be purified.[1]

Possess a relatively low boiling point for easy removal from the purified crystals.[1]
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Dissolve impurities well at all temperatures or not at all.

Ethanol is a suitable solvent for the recrystallization of benzoin as it meets these criteria,

exhibiting a significant difference in benzoin's solubility between its boiling point and cooler

temperatures.[1]

Quantitative Data
The efficiency of recrystallization is dependent on the solubility of the compound in the chosen

solvent at various temperatures. The following table summarizes the solubility of benzoin in

ethanol at different temperatures.

Temperature (°C) Solubility of Benzoin ( g/100 mL Ethanol)

20 0.86[1]

70 9.0[1]

78 12.8[1]

The percent recovery of the purified compound can be calculated to assess the efficiency of the

recrystallization process. In one documented experiment, the recrystallization of 1.0122 g of

impure benzoin using 95% ethanol yielded 1.0051 g of purified crystals.[3]

Parameter Value

Initial Mass of Impure Benzoin 1.0122 g[3]

Mass of Recovered Pure Benzoin 1.0051 g[3]

Calculated Percent Recovery 99.3%

Measured Melting Point 139°C[3]

Note: Percent recovery is calculated as: (mass of pure compound / mass of impure compound)

x 100.
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Experimental Protocol: Recrystallization of Crude
Benzoin from Ethanol
This protocol details the steps for the purification of crude benzoin by recrystallization from

ethanol.

Materials and Equipment
Crude Benzoin

95% Ethanol

Erlenmeyer flasks

Hot plate

Boiling chips or stir bar[1][4]

Watch glass

Buchner funnel and filter flask[4]

Filter paper

Spatula

Glass stirring rod

Ice bath

Procedure
Dissolution:

Weigh the crude benzoin and place it into an Erlenmeyer flask.[5][6]

Add a minimal amount of 95% ethanol, approximately 8 mL per gram of crude benzoin,

and a boiling chip to the flask.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3427251?utm_src=pdf-body
https://www.benchchem.com/product/b3427251?utm_src=pdf-body
https://www.benchchem.com/product/b3427251?utm_src=pdf-body
https://digitalcommons.xula.edu/cgi/viewcontent.cgi?filename=4&article=1105&context=doc_cm&type=additional
https://www.scribd.com/document/368554582/09-Recrystallization-Manual
https://www.scribd.com/document/368554582/09-Recrystallization-Manual
https://www.benchchem.com/product/b3427251?utm_src=pdf-body
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/Experiments/9%3A_Multistep_Synthesis_(Experiment)
https://people.chem.umass.edu/samal/267/cryst1.pdf
https://www.benchchem.com/product/b3427251?utm_src=pdf-body
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/Experiments/9%3A_Multistep_Synthesis_(Experiment)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gently heat the mixture on a hot plate until the ethanol begins to boil.[2][4]

Continuously add small portions of hot ethanol to the boiling mixture until all the benzoin
has just dissolved.[2][4] Avoid adding an excess of solvent to maximize the yield of

recrystallized product.[1]

Hot Filtration (Optional):

If insoluble impurities are present after dissolution, perform a hot gravity filtration. This step

is not always necessary.[5]

Crystallization:

Once all the benzoin has dissolved, remove the flask from the hot plate and cover it with a

watch glass.

Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling

promotes the formation of larger, purer crystals.[6][7]

After the solution has reached room temperature, place the flask in an ice bath for at least

15-20 minutes to maximize crystal formation.[4][7]

Isolation of Crystals:

Set up a Buchner funnel with filter paper and a filter flask for vacuum filtration.

Wet the filter paper with a small amount of cold ethanol to ensure it is sealed to the funnel.

Turn on the vacuum and pour the cold crystal mixture into the Buchner funnel.

Wash the crystals with a minimal amount of ice-cold ethanol to remove any remaining

soluble impurities.[5]

Continue to draw air through the crystals for several minutes to aid in drying.

Drying and Analysis:
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Carefully remove the filter paper with the crystals from the funnel and place it on a watch

glass.

Allow the crystals to air dry completely. The crystals can be left overnight to ensure all the

solvent has evaporated.[7]

Once dry, weigh the purified benzoin to calculate the percent recovery.

Determine the melting point of the recrystallized benzoin to assess its purity. Pure

benzoin has a melting point of approximately 135-137°C.

Experimental Workflow Diagram
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Workflow for Recrystallization of Benzoin

Start: Crude Benzoin

1. Dissolution
Weigh crude benzoin.

Add minimal hot 95% ethanol.
Heat to dissolve.

2. Hot Filtration (Optional)
Remove insoluble impurities.

3. Crystallization
Cool solution slowly to room temperature.

Cool further in an ice bath.

No insoluble impurities

If needed

4. Isolation
Vacuum filter crystals.

Wash with ice-cold ethanol.

5. Drying
Air dry the crystals on a watch glass.

6. Analysis
Weigh pure crystals (calculate % recovery).

Determine melting point.

End: Pure Benzoin

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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